Cas no 109598-98-3 (3(3',4'-DIMETHOXYPHENYL)-7-HYDROXYCOUMARIN)

• Product Name: 3(3',4'-DIMETHOXYPHENYL)-7-HYDROXYCOUMARIN
• CAS No: 109598-98-3
• MF: C₁₇H₁₄O₅
• MW: 298.290065288544
• MDL: MFCD02660670
• CID: 3057374
• PubChem ID: 5393160
• Update Time: 2025-04-21

3(3',4'-DIMETHOXYPHENYL)-7-HYDROXYCOUMARIN Chemical and Physical Properties

Names and Identifiers

• 3(3',4'-DIMETHOXYPHENYL)-7-HYDROXYCOUMARIN
• SCHEMBL5082383
• MLS001167028
• STK788079
• SMR000641317
• 3-(3,4-dimethoxyphenyl)-7-hydroxychromen-2-one
• EN300-37036
• DEMDRGFMSDURSV-UHFFFAOYSA-N
• cid_5393160
• 7-hydroxy-3-(3,4-dimethoxyphenyl)chromen-2-one
• 3-(3,4-dimethoxyphenyl)-7-hydroxy-1-benzopyran-2-one
• SR-01000017907
• SR-01000017907-1
• 109598-98-3
• CS-0302276
• CHEMBL1484327
• 3-(3,4-dimethoxyphenyl)-7-oxidanyl-chromen-2-one
• HMS2928H11
• AKOS000270916
• 3-(3,4-dimethoxyphenyl)-7-hydroxy-2H-chromen-2-one
• BDBM83256
• MFCD02660670
• 3-(3,4-dimethoxyphenyl)-7-hydroxy-coumarin
• 3-(3',4'-Dimethoxyphenyl)-7-hydroxycoumarin

• MDL： MFCD02660670
• Inchi： 1S/C17H14O5/c1-20-14-6-4-10(8-16(14)21-2)13-7-11-3-5-12(18)9-15(11)22-17(13)19/h3-9,18H,1-2H3
• InChI Key： DEMDRGFMSDURSV-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC(=CC1=2)O)C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 298.08412354g/mol
• Monoisotopic Mass: 298.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids Hydroxyisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids